Cas no 1596-52-7 (Quinoline,4,6-dinitro-, 1-oxide)

• Product Name: Quinoline,4,6-dinitro-, 1-oxide
• CAS No: 1596-52-7
• MF: C₉H₅N₃O₅
• MW: 235.153101682663
• CID: 149716
• PubChem ID: 3034120
• Update Time: 2025-04-19

Quinoline,4,6-dinitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline,4,6-dinitro-, 1-oxide
• 4,6-DINITROQUINOLINE-1-OXIDE
• 4,6-dinitro-1-oxidoquinolin-1-ium
• 4,6-Dinitroquinoline 1-oxide
• 1596-52-7
• CHEMBL3244950
• DTXSID00166695
• BRN 0255457
• Quinoline, 4,6-dinitro-, 1-oxide

• Inchi： 1S/C9H5N3O5/c13-10-4-3-9(12(16)17)7-5-6(11(14)15)1-2-8(7)10/h1-5H
• InChI Key： QERNYYPEFOVKMT-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=C2C=C(C=CC=12)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.02295
• Monoisotopic Mass: 235.02292027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.5624 (rough estimate)
• Boiling Point: 377.54°C (rough estimate)
• Refractive Index: 1.6500 (estimate)
• PSA: 113.22